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Compound of Interest

Compound Name: 1-Acetyl-1-cyclohexene

Cat. No.: B7769156

Technical Support Center: 1-Acetyl-1-
cyclohexene

Welcome to the technical support guide for 1-Acetyl-1-cyclohexene (CAS No. 932-66-1). This
resource is designed for researchers, scientists, and drug development professionals to ensure
safe and effective handling in a laboratory setting. As Senior Application Scientists, we have
compiled this guide based on verified safety data and field-proven best practices to address
common questions and troubleshooting scenarios.

Quick Reference Data

For immediate access to critical information, please refer to the summary table below. This data
has been consolidated from multiple safety data sheets and chemical databases.[1][2][3]
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Property Value Source(s)

CAS Number 932-66-1 [2][3][4]

Molecular Formula CsH120 [2][5][6]

Molecular Weight 124.18 g/mol [2][3][6]
Clear, colorless to very slight

Appearance . [1][2][7]
yellow liquid

Boiling Point 201-202 °C @ 760 mmHg [3][8]

Density 0.966 g/mL at 25 °C [8]

_ 65 - 66 °C (149 - 150.8 °F) -

Flash Point [1119]

Closed Cup

H227: Combustible liquidH315:
Causes skin irritationH319:

GHS Hazard Statements Causes serious eye [2]
irritationH335:; May cause

respiratory irritation

Frequently Asked Questions (FAQs) &
Troubleshooting

This section addresses common queries and issues encountered during the handling and use
of 1-Acetyl-1-cyclohexene.

Q1: My bottle of 1-Acetyl-1-cyclohexene has a slight
yellow tint. Is it degraded?

A: Not necessarily. The compound is described as a clear to very slight or pale yellow liquid.[1]
[2][5] A slight yellow color is generally acceptable and within specification. However, if the
material appears dark yellow, brown, or contains precipitates, or if you observe unexpected
results in your experiments, this could indicate degradation or contamination. In such cases, it
Is prudent to use a fresh, unopened bottle for critical applications.
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Q2: The protocol requires heating the reaction above
70°C. What specific precautions are necessary?

A: This is a critical safety concern. The flash point of 1-Acetyl-1-cyclohexene is approximately
65-66°C, meaning it can form an ignitable vapor-air mixture at or above this temperature.[1][3]
[9] Heating this combustible liquid requires strict adherence to the following:

No Open Flames: Absolutely no Bunsen burners or other open flames should be present in
the vicinity.[4][9]

» Controlled Heating: Use a thermostatically controlled heating mantle, oil bath, or hot plate.
Ensure the controller is functioning correctly to prevent overheating.

 Inert Atmosphere: For prolonged heating, especially near or above the boiling point,
conducting the reaction under an inert atmosphere (e.g., Nitrogen or Argon) is best practice
to prevent vapor combustion.

» Adequate Ventilation: All heating must be performed inside a certified chemical fume hood to
manage vapors.[1]

Q3: What type of gloves provides the best protection
against 1-Acetyl-1-cyclohexene?

A: The Safety Data Sheets (SDS) specify wearing "appropriate gloves to prevent skin
exposure”.[1] Given that it is known to cause skin irritation[2], selecting the right material is
crucial. While a specific glove type is not always listed, for aliphatic ketones and cyclic alkenes,
Nitrile or Neoprene gloves are generally recommended. Always inspect gloves for tears or
pinholes before use.[4] For prolonged exposure or immersion, consult the glove manufacturer's
chemical resistance guide to verify compatibility. The causality here relates to the solvent's
ability to permeate or degrade the glove material over time.

Q4: Can | store 1-Acetyl-1-cyclohexene in a standard
laboratory refrigerator?

A: No, unless it is a certified explosion-proof or flammable-safe refrigerator. Standard
refrigerators contain ignition sources (e.g., lights, thermostats, compressors) that can ignite
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flammable vapors.[10] The correct storage procedure is to keep the container tightly closed in a
cool, dry, and well-ventilated area designated for combustible liquids, away from heat, sparks,
open flames, and strong oxidizing agents.[1][4][9]

Experimental Protocols & Workflows

Personal Protective Equipment (PPE) Selection
Workflow

The selection of appropriate PPE is the first line of defense. This decision process ensures all
potential exposure routes are protected.
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organic vapor cartridges
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Caption: PPE selection workflow for 1-Acetyl-1-cyclohexene.
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Protocol 1: Step-by-Step Guide for Small Spill Response
(<100 mL)

A small spill can be managed safely if the correct procedure is followed promptly. This protocol

is a self-validating system to ensure containment and decontamination.

Alert Personnel: Immediately alert colleagues in the vicinity.

Eliminate Ignition Sources: Turn off any nearby hot plates, stirrers, and other potential
ignition sources.[4][9]

Ensure Ventilation: Confirm the chemical fume hood is operational. If the spill is outside a
hood, evacuate the area.

Don Appropriate PPE: At a minimum, wear safety goggles, a lab coat, and double-layered
nitrile gloves.

Contain the Spill: Cover the spill with an inert absorbent material like vermiculite, sand, or a
commercial sorbent pad.[1] Do not use combustible materials like paper towels to absorb the
bulk of the liquid.

Collect Absorbent: Carefully scoop the saturated absorbent material into a designated,
labeled hazardous waste container. Use non-sparking tools if available.[10]

Decontaminate the Area: Wipe the spill area with a cloth dampened with soapy water.

Dispose of Waste: Place all contaminated materials (gloves, cloths, absorbent) into the
hazardous waste container.

Wash Hands: Wash hands thoroughly with soap and water after the cleanup is complete.[1]

[4]

Spill Response Logic Diagram

This diagram outlines the decision-making process when a spill occurs.
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Click to download full resolution via product page
Caption: Decision tree for responding to a chemical spill.

First Aid and Emergency Measures

Immediate and correct first aid is critical in case of exposure. The following information is
synthesized from authoritative SDSs.[1][11]

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

« Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Get medical aid if irritation develops or persists.[1]
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e Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]
[11]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and safety precautions for 1-Acetyl-1-
cyclohexene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769156#handling-and-safety-precautions-for-1-
acetyl-1-cyclohexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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